Methyl 2-methoxyacrylate

• IUPAC Name: methyl 2-methoxyprop-2-enoate
• InChI: InChI=1S/C5H8O3/c1-4(7-2)5(6)8-3/h1H2,2-3H3
• InChI Key: BTTXESIFAHCXMK-UHFFFAOYSA-N
• Canonical SMILES: COC(=C)C(=O)OC
• Molecular Formula: C5H8O3
• DSSTOX Substance ID: DTXSID10336862
• Molecular Weight: 116.11 g/mol
• CAS No.: 7001-18-5

Description

Methyl 2-methoxyacrylate is a useful research compound. Its molecular formula is C5H8O3 and its molecular weight is 116.11 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Biological Compounds

Methyl 2-methoxyacrylate has been used in the stereoselective synthesis of its Z-isomers, which are valuable in the preparation of biologically active compounds. Such compounds have applications in the treatment of various diseases, including osteoporosis. These derivatives are useful due to their reactivity, allowing for diverse chemical transformations, such as Claisen rearrangement and Diels–Alder reactions, contributing significantly to medicinal chemistry (Baati et al., 2009).

Fungicidal Applications

This compound derivatives have shown effectiveness as fungicides. For example, they have been integrated into the structure of strobilurin derivatives, demonstrating visible fungicidal activity against various pathogens. This application is crucial for agriculture, as it helps in controlling crop diseases and enhancing yield (Guihua et al., 2014).

Polymerization

This compound plays a significant role in polymer science. It has been used in free radical polymerization to create polymers with unique properties. These polymers have applications in various industries due to their specific structural and physical characteristics. The study of its polymerization behavior contributes to the development of new materials with tailored properties for specific applications (Yamada et al., 1993).

Environmental Impact and Pesticide Leaching

Research has also focused on the environmental aspects of this compound derivatives, especially concerning their use in pesticides. For instance, studies on the leaching of azoxystrobin, a fungicide containing this compound, from agricultural fields have provided insights into its environmental impact and the potential risks to aquatic ecosystems and drinking water resources (Jørgensen et al., 2012).

Acaricidal Activity

Recent studies have synthesized novel derivatives of this compound with acaricidal activity. These compounds, when tested, showed significant effectiveness against certain mites, indicating potential applications in pest control. This area of research is particularly important for agriculture and horticulture, where mite infestations can be a significant problem (Hao et al., 2020).

Mechanism of Action

Target of Action

Methyl 2-methoxyacrylate, a type of methoxyacrylate fungicide, primarily targets the Complex III in the electron transport system of fungal mitochondria . This complex contains a cytochrome b with two ubiquinone binding sites, Qo and Qi .

Mode of Action

This compound acts by blocking the electron flow by binding to the Qo site . This interaction disrupts the normal function of the electron transport system, leading to the inhibition of fungal growth .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the electron transport chain in fungal mitochondria . By binding to the Qo site of Complex III, it blocks the electron flow, disrupting the energy production process of the fungi .

Result of Action

The result of this compound’s action is the inhibition of fungal growth. By blocking the electron flow in the electron transport chain, it disrupts the fungi’s energy production process, leading to their death .

Biochemical Analysis

Biochemical Properties

Methyl 2-methoxyacrylate plays a significant role in biochemical reactions, particularly in the synthesis of polymers and other complex molecules. It interacts with various enzymes, proteins, and biomolecules. For instance, it can act as a substrate for esterases, which catalyze the hydrolysis of ester bonds, leading to the formation of methoxyacrylic acid and methanol. Additionally, this compound can interact with nucleophiles such as amines and thiols, forming covalent bonds that are crucial in biochemical synthesis .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the expression of genes involved in oxidative stress response and apoptosis. In certain cell types, this compound can induce changes in mitochondrial function, leading to alterations in ATP production and reactive oxygen species (ROS) generation . These effects highlight its potential impact on cellular homeostasis and viability.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to active sites of enzymes, either inhibiting or activating their functions. For example, it may inhibit the activity of acetylcholinesterase, an enzyme responsible for breaking down acetylcholine, thereby affecting neurotransmission . Additionally, this compound can modulate gene expression by interacting with transcription factors and altering chromatin structure, leading to changes in the transcriptional activity of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. Its stability and degradation are influenced by factors such as temperature, pH, and the presence of other reactive species. Studies have shown that this compound can undergo hydrolysis, leading to the formation of methoxyacrylic acid and methanol, which can further participate in biochemical reactions . Long-term exposure to this compound in in vitro and in vivo studies has demonstrated its potential to induce oxidative stress and affect cellular function over time .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, it may exhibit minimal toxicity and can be metabolized efficiently. At higher doses, this compound can induce toxic effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where a certain dosage level leads to significant changes in biochemical and physiological parameters. These findings underscore the importance of dosage optimization in experimental and therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, including phase I and phase II metabolic reactions. In phase I reactions, it undergoes oxidation, reduction, and hydrolysis, primarily catalyzed by cytochrome P450 enzymes . In phase II reactions, it can conjugate with glutathione, glucuronic acid, or sulfate, facilitating its excretion from the body. These metabolic pathways are crucial for the detoxification and elimination of this compound and its metabolites .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can diffuse across cell membranes due to its lipophilic nature and may interact with transporters and binding proteins that facilitate its movement . The compound’s localization and accumulation in specific tissues can influence its biochemical effects and toxicity profiles .

Subcellular Localization

This compound’s subcellular localization is influenced by its chemical properties and interactions with cellular components. It can localize to various organelles, including mitochondria, endoplasmic reticulum, and lysosomes . The presence of targeting signals and post-translational modifications can direct this compound to specific compartments, affecting its activity and function within the cell .

Synthesis routes and methods

Procedure details

The dimethyl acetal of methyl pyruvate was prepared using methyl pyruvate, trimethyl orthoformate, MeOH and p-toluenesulfonic acid according to the method of Wermuth (Bull. Soc. Chim. France, 732 (1964)). Methyl pyruvate dimethylacetal (50 g) p-toluenesulfonic acid (1.34 g) and hydroquinone (1.90 g) were heated in an oil bath (approx. 150° C.) and MeOH was allowed to distill off slowly (approx. 10 mL). The residue was then distilled to afford the title ester, bp approx. 50° C./20 mmHg.